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Compound of Interest

Compound Name: Hexyl methacrylate

Cat. No.: B093831 Get Quote

An In-depth Technical Guide: Environmental Fate and Degradation of Hexyl Methacrylate

Introduction
Hexyl methacrylate (CAS No. 142-09-6) is an acrylic ester used in the synthesis of polymers

and resins for various industrial applications, including coatings, adhesives, and textile

finishing.[1] As with any chemical substance with the potential for environmental release, a

thorough understanding of its environmental fate—what happens to it upon entering the air,

water, or soil—is critical for a comprehensive risk assessment. This guide provides a detailed

technical overview of the environmental distribution, persistence, and degradation pathways of

hexyl methacrylate, intended for researchers, environmental scientists, and professionals in

drug development and chemical manufacturing.

Physicochemical Properties
The environmental behavior of a chemical is largely governed by its physicochemical

properties. These properties determine its partitioning between environmental compartments

such as air, water, soil, and biota. Key properties for hexyl methacrylate are summarized

below.
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Property Value Source

Molecular Formula C10H18O2 [2]

Molecular Weight 170.25 g/mol [2]

Physical State Clear, colorless liquid [2]

Boiling Point 187°C (lit.) [3]

Flash Point 180 °F (82.2 °C) [2]

Water Solubility Slightly soluble [1][3]

Vapor Pressure 0.24 hPa at 25°C [4]

Log Kow (Octanol-Water

Partition Coefficient)

~4 (estimated for similar

methacrylates)
[4]

Environmental Fate and Distribution
Based on its physicochemical properties, if hexyl methacrylate is released into the

environment, it is expected to partition primarily to soil and sediment.[5] Volatilization from

water or moist soil surfaces may be an important fate process.[6]

Persistence and Bioaccumulation
The available data indicates that methacrylate esters are not persistent in the environment.[7]

They undergo rapid degradation, primarily through biological and photochemical processes.[7]

The potential for bioaccumulation is considered low.[7][8] Due to rapid degradation in the

environment, the possibility of uptake by aquatic organisms is minimal.[7] Any amount that is

taken up is expected to be rapidly metabolized.[7] Studies on related methacrylate esters show

estimated bioconcentration factors (BCF) of less than 45.[9] Therefore, hexyl methacrylate is

not considered to be Persistent, Bioaccumulative, and Toxic (PBT).[10]

Degradation Pathways
Hexyl methacrylate is degraded in the environment through several key pathways, including

biodegradation, atmospheric photolysis, and hydrolysis.
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Biodegradation
Biodegradation is the primary degradation pathway for methacrylates in aquatic environments

and sewage treatment plants.[7] Laboratory tests on various methacrylate esters demonstrate

that they are readily biodegradable, often achieving complete mineralization.[7] While specific

quantitative data for hexyl methacrylate is limited in the provided results, the broader category

of short-chain alkyl methacrylates is considered to biodegrade quickly.[7][8]

Click to download full resolution via product page

Atmospheric Photodegradation
In the atmosphere, volatile organic compounds like hexyl methacrylate are degraded by

reacting with photochemically produced hydroxyl (•OH) radicals and ozone.[7] The atmospheric

half-life for short-chain alkyl methacrylates is estimated to be short, ranging from 4.4 to 7.0

hours, with higher molecular weight esters having shorter half-lives.[7] This rapid degradation

prevents long-range transport and accumulation in the atmosphere.[7]

Hydrolysis
Hydrolysis is the chemical breakdown of a compound due to reaction with water. Methacrylate

esters can undergo hydrolysis, particularly under acidic or alkaline conditions, to form

methacrylic acid and the corresponding alcohol.[11][12] The rate of hydrolysis is influenced by

pH and temperature.[11][13] While specific kinetic data for hexyl methacrylate is not available,

the ester linkage is the site of potential hydrolytic cleavage. However, given the rapid rate of

biodegradation, hydrolysis is generally considered a less dominant fate process in typical

environmental conditions (neutral pH).
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Summary of Environmental Fate Data
The following table summarizes the key findings regarding the environmental fate and

degradation of hexyl methacrylate, with data from related methacrylates used for context

where necessary.
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Parameter Finding Comment Source

Persistence Not persistent
Degrades rapidly in

the environment.
[7]

Bioaccumulation Low potential

Rapid metabolism and

degradation prevent

accumulation.

[7][8][9]

Primary Degradation

Route

Readily

Biodegradable

Primary route of

removal in aquatic

systems and soil.

[7][8]

Atmospheric Half-life

4.4 - 7.0 hours

(estimated for

category)

Rapid degradation via

reaction with hydroxyl

radicals.

[7]

Aquatic Toxicity
Low to moderate

toxicity

Toxicity tends to

increase with

molecular size in

methacrylates.

[8]

Experimental Protocols
The assessment of "ready biodegradability" is typically conducted using standardized methods

developed by the Organisation for Economic Co-operation and Development (OECD).[14][15]

These tests screen chemicals for their potential to be rapidly and completely biodegraded by

microorganisms under aerobic aquatic conditions.

OECD Test Guideline 301B: Ready Biodegradability -
CO₂ Evolution Test
This is one of the most common methods for determining ready biodegradability.[14]

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms (typically from a sewage treatment plant) and incubated under aerobic

conditions in the dark or diffuse light. The amount of carbon dioxide (CO₂) evolved from the

biodegradation of the test substance is measured over a 28-day period. The percentage of
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biodegradation is calculated as the ratio of CO₂ produced to the theoretical maximum

amount of CO₂ (ThCO₂) that could be produced from the complete oxidation of the test

substance.

Methodology:

Test Setup: The test is performed in sealed vessels containing a defined mineral medium,

the test chemical (as the sole source of organic carbon), and an inoculum of

microorganisms.

CO₂ Trapping: The CO₂ evolved during microbial respiration is trapped in a suitable

absorbent, such as barium hydroxide or sodium hydroxide solution.

Incubation: The vessels are incubated at a constant temperature (e.g., 20-24°C) in the

dark for 28 days.

Measurement: The amount of trapped CO₂ is determined periodically by titration of the

remaining hydroxide in the absorbent.

Controls: The test includes several controls:

Blank Control: Contains only inoculum and mineral medium to measure endogenous

CO₂ evolution from the inoculum.

Reference Control: Contains a readily biodegradable reference substance (e.g., sodium

benzoate) to verify the viability of the inoculum.

Toxicity Control: Contains both the test substance and the reference substance to check

for potential inhibitory effects of the test substance on the microorganisms.

Pass Criteria: A substance is considered "readily biodegradable" if it reaches a

biodegradation level of >60% of the ThCO₂ within the 28-day test period. This pass level

must be reached within a "10-day window" that begins when the biodegradation first exceeds

10%.

Conclusion
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Hexyl methacrylate is not expected to be persistent in the environment.[7] The primary and

most effective degradation pathway is aerobic biodegradation in water and soil.[7] In the

atmosphere, it undergoes rapid photodegradation.[7] Its potential for bioaccumulation is low

due to these rapid degradation processes and metabolic activity in organisms.[7][8]

Standardized OECD protocols are used to experimentally verify its biodegradability. Overall,

the environmental profile of hexyl methacrylate suggests a low risk of long-term

environmental accumulation and persistence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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